Cas no 1261225-77-7 (4-Amino-3,5-dicyclopropylbenzonitrile)

• Product Name: 4-Amino-3,5-dicyclopropylbenzonitrile
• CAS No: 1261225-77-7
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 2106948
• Update Time: 2023-08-03

4-Amino-3,5-dicyclopropylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-amino-3,5-dicyclopropylbenzonitrile
• MTQNZNFUSGGEBI-UHFFFAOYSA-N
• 4-Amino-3,5-dicyclopropylbenzonitrile

• Inchi： 1S/C13H14N2/c14-7-8-5-11(9-1-2-9)13(15)12(6-8)10-3-4-10/h5-6,9-10H,1-4,15H2
• InChI Key： MTQNZNFUSGGEBI-UHFFFAOYSA-N
• SMILES： NC1C(=CC(C#N)=CC=1C1CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• Topological Polar Surface Area: 49.8